molecular formula C15H18N2O2 B8672114 1-Benzyl-N-cyclopropyl-5-oxopyrrolidine-3-carboxamide

1-Benzyl-N-cyclopropyl-5-oxopyrrolidine-3-carboxamide

Cat. No.: B8672114
M. Wt: 258.32 g/mol
InChI Key: YEWJYJMMDPUHFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-N-cyclopropyl-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C15H18N2O2 and its molecular weight is 258.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18N2O2

Molecular Weight

258.32 g/mol

IUPAC Name

1-benzyl-N-cyclopropyl-5-oxopyrrolidine-3-carboxamide

InChI

InChI=1S/C15H18N2O2/c18-14-8-12(15(19)16-13-6-7-13)10-17(14)9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)

InChI Key

YEWJYJMMDPUHFY-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC(=O)C2CC(=O)N(C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 16.4 g (75 mmole) of 5-oxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid in 150 ml of acetonitrile was added 13.8 g (85 mmole) of carbonyldiimidazole. The reaction was heated to 60° C. for one hour, cooled to room temperature and treated with 4.85 g (85 mmole) of cyclopropylamine. The reaction was stirred at room temperature for 18 hours, the solvent removed in vacuo and the residue partitioned between chloroform and water. The organic layer was washed with water, 1N hydrochloric acid, dried over magnesium sulfate, filtered, and evaporated in vacuo to give 18.3 g of 5-oxo-1-(phenylmethyl)-N-cyclopropyl-3-pyrrolidinecarboxamide, mp 94°-96° C. 1-(Phenylmethyl)-N-cyclopropyl-3-pyrrolidine-methanamine
Quantity
16.4 g
Type
reactant
Reaction Step One
Quantity
13.8 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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